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Introduction

Prenal, systematically known as 3-methyl-2-butenal, is an a,3-unsaturated aldehyde with the
chemical formula CsHsO. As a volatile organic compound, it is found in various natural sources
and is a product of certain biochemical pathways. Understanding the thermodynamic properties
of prenal is crucial for its application in chemical synthesis, for assessing its environmental fate,
and for studying its role in biological systems. This technical guide provides a comprehensive
overview of the available thermodynamic data for prenal, details the experimental methods for
their determination, and explores a key biological pathway in which prenal is involved.

Core Thermodynamic Properties of Prenal

A thorough review of available scientific literature and chemical databases indicates a lack of
experimentally determined thermodynamic data for prenal in its liquid state. While physical
properties are well-documented, core thermodynamic constants such as standard enthalpy of
formation, standard molar entropy, Gibbs free energy of formation, and heat capacity have not
been extensively measured or reported. The data presented in the following tables are based
on estimations and predictions from chemical property databases and should be used with an
understanding of their theoretical nature. Further experimental validation is highly
recommended.
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Property Value Source

Molecular Formula CsHsO --INVALID-LINK--
Molecular Weight 84.12 g/mol --INVALID-LINK--
CAS Number 107-86-8 --INVALID-LINK--
Boiling Point 133-135 °C at 760 mmHg --INVALID-LINK--
Density 0.878 g/mL at 20 °C --INVALID-LINK--
Appearance Colorless to light yellow liquid --INVALID-LINK--
Solubility in Water 110 g/L at 20 °C --INVALID-LINK--[1]

Estimated Thermodynamic Properties

The following table summarizes the estimated thermodynamic properties for prenal. It is

important to note that these are not experimental values and are provided for estimation

purposes.

Thermodynami Estimated )
Symbol Unit
c Property Value

Source

Standard
Enthalpy of AfH°(g) - kJ/mol

Formation (gas)

~-INVALID-LINK--
[2]

Standard Gibbs
Free Energy of AfG°(Q) - kJ/mol
Formation (gas)

~-INVALID-LINK--
[2]

Ideal Gas Heat

--INVALID-LINK--

C_p(gas) - J/imol-K

Capacity

[2]

Note: Specific experimental values for the standard enthalpy of formation, standard molar

entropy, Gibbs free energy of formation, and heat capacity for

liquid prenal are not readily

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://cdnsciencepub.com/doi/10.1139/o75-006
https://academic.oup.com/jxb/article/62/8/2431/479405
https://academic.oup.com/jxb/article/62/8/2431/479405
https://academic.oup.com/jxb/article/62/8/2431/479405
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

available in the reviewed literature. The values in chemical databases are often predictions and

lack experimental validation.

Experimental Protocols for Determining
Thermodynamic Properties

The determination of the thermodynamic properties of organic compounds like prenal relies on

well-established experimental techniques, primarily calorimetry.

Enthalpy of Formation

The standard enthalpy of formation (AfH®) is typically determined using bomb calorimetry.

Methodology:

A precisely weighed sample of prenal is placed in a crucible inside a high-pressure vessel
known as a "bomb."

The bomb is filled with pure oxygen under high pressure.

The bomb is then submerged in a known quantity of water in an insulated container (the
calorimeter).

The sample is ignited electrically, causing complete combustion.
The temperature change of the water is meticulously measured.

The heat of combustion is calculated from the temperature rise and the heat capacity of the
calorimeter system.

The standard enthalpy of formation is then derived from the heat of combustion using Hess's
Law, along with the known standard enthalpies of formation of the combustion products (CO:
and H20).
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Sample Preparation Combustion Measurement & Calculation

—»‘ Pressurize with Oz ‘—» Ignite Sample }—»‘ Measure Temperature Change ‘—»‘ Calculate Heat of Combustion }—»‘ Calculate Enthalpy of Formation

‘Weigh Prenal Sample }—" Place in Crucible ‘ﬂ‘ Seal in Bomb Calorimeter

Click to download full resolution via product page

Workflow for determining enthalpy of formation using bomb calorimetry.

Heat Capacity

The heat capacity (Cp) of liquid prenal can be measured using Differential Scanning
Calorimetry (DSC).

Methodology:

o A small, accurately weighed sample of prenal is hermetically sealed in a sample pan.

e An empty, sealed pan is used as a reference.

o Both the sample and reference pans are placed in the DSC instrument.

e The instrument heats both pans at a controlled, linear rate over a defined temperature range.

o The DSC measures the difference in heat flow required to increase the temperature of the
sample compared to the reference.

» This differential heat flow is directly proportional to the heat capacity of the sample at a given
temperature.
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Workflow for determining heat capacity using DSC.

Biological Significance: The Cytokinin Degradation
Pathway

Prenal is a known metabolic product in the degradation pathway of certain cytokinins, a class
of plant hormones that promote cell division and growth. Specifically, prenal is formed from the
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enzymatic cleavage of N°-(A2-isopentenyl)adenine.[1][3]

An enzyme preparation from immature corn kernels has been shown to catalyze the cleavage
of N®-(A2-isopentenyl)adenine, yielding 3-methyl-2-butenal as the primary product derived
from the side chain.[3] This degradation is an important mechanism for regulating cytokinin
levels in plants, thereby controlling various aspects of their growth and development. The
enzyme responsible for this cleavage is a cytokinin oxidase/dehydrogenase (CKX).

The overall reaction is as follows:

Né-(A2-isopentenyl)adenine + H20 + Oz — Adenine + 3-Methyl-2-butenal + H20:2

Cytokinin Oxidase/
Dehydrogenase (CKX)

) ()

Click to download full resolution via product page

Simplified diagram of the cytokinin degradation pathway producing prenal.

Conclusion

This technical guide has summarized the currently available, though limited, thermodynamic
data for prenal. While key physical constants are well-established, there is a clear need for
experimental determination of its core thermodynamic properties to provide a more robust
foundation for its use in research and development. The outlined experimental protocols
provide a roadmap for obtaining this critical data. Furthermore, the identification of prenal as a
product of the cytokinin degradation pathway highlights its relevance in plant biochemistry and
suggests avenues for further investigation into its biological roles. This information serves as a
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valuable resource for researchers, scientists, and drug development professionals working with
or encountering this versatile aldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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